Cas no 2097952-85-5 (2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid)

• Product Name: 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid
• CAS No: 2097952-85-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4773067
• Update Time: 2025-06-11

2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid
• 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid

• Inchi： 1S/C12H21NO3/c1-9(11(14)15)13-6-10-4-3-5-12(10,7-13)8-16-2/h9-10H,3-8H2,1-2H3,(H,14,15)
• InChI Key： TZEBHVNDWFBROK-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(C(C(=O)O)C)CC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: -1
• Topological Polar Surface Area: 49.8

Additional information on 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid

Introduction to 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid (CAS No. 2097952-85-5)

2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid, with the CAS number 2097952-85-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of propanoic acids and features a unique hexahydrocyclopenta[c]pyrrole ring system, which imparts it with distinct chemical and biological properties. The presence of a methoxymethyl group further enhances its structural complexity and potential pharmacological activities.

The chemical structure of 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid is characterized by a six-membered ring fused with a five-membered ring, forming a hexahydrocyclopenta[c]pyrrole moiety. This core structure is substituted with a methoxymethyl group at the 3a position and a propanoic acid moiety at the 2-position. The combination of these functional groups results in a molecule with high conformational flexibility and potential for diverse interactions with biological targets.

Recent studies have explored the pharmacological properties of 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against fatty acid synthase (FASN), an enzyme crucial for de novo fatty acid synthesis. FASN is overexpressed in various cancer types, making it an attractive target for anticancer drug development.

In addition to its enzymatic inhibition properties, 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid has shown promising results in modulating cellular signaling pathways. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. By targeting this pathway, the compound may offer therapeutic benefits in treating cancers that rely on this signaling cascade for survival and proliferation.

The bioavailability and pharmacokinetic properties of 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid have also been investigated. Preliminary studies indicate that it has favorable oral bioavailability and a moderate half-life, suggesting its potential as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

In terms of safety and toxicity, initial in vitro and in vivo studies have shown that 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid exhibits low cytotoxicity at therapeutic concentrations. This favorable safety profile makes it a promising candidate for further clinical development. However, comprehensive toxicological evaluations are essential to ensure its safety for human use.

The synthesis of 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid has been optimized using modern synthetic methodologies. A key step in its synthesis involves the formation of the hexahydrocyclopenta[c]pyrrole ring through a tandem cyclization reaction, followed by selective functionalization to introduce the methoxymethyl and propanoic acid groups. These synthetic strategies have enabled efficient large-scale production of the compound, facilitating its availability for preclinical and clinical studies.

In conclusion, 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propanoic acid (CAS No. 2097952-85-5) represents a promising compound with potential applications in various therapeutic areas, particularly cancer treatment. Its unique chemical structure, combined with its favorable pharmacological properties and safety profile, positions it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.